Cas no 147078-78-2 (2-Chloro-4-phenylnicotinic acid)

• Product Name: 2-Chloro-4-phenylnicotinic acid
• CAS No: 147078-78-2
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 4903123
• Update Time: 2025-10-28

2-Chloro-4-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-phenylnicotinic acid
• 2-chloro-4-phenyl-3-pyridinecarboxylic acid
• 2-chloro-4-phenylpyridine-3-carboxylic acid
• 2-Chloro-4-phenylnicotinic acid

• Inchi： 1S/C12H8ClNO2/c13-11-10(12(15)16)9(6-7-14-11)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： HVBPRVTXOVIONS-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4-phenylnicotinic acid

Comprehensive Overview of 2-Chloro-4-phenylnicotinic acid (CAS No. 147078-78-2): Properties, Applications, and Industry Insights

2-Chloro-4-phenylnicotinic acid (CAS No. 147078-78-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of nicotinic acid, this compound combines a chloro-substituted pyridine ring with a phenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₈ClNO₂, and precise molecular weight (233.65 g/mol) are critical for researchers optimizing synthetic routes or studying structure-activity relationships.

In recent years, the demand for heterocyclic compounds like 2-Chloro-4-phenylnicotinic acid has surged, driven by trends in drug discovery and crop protection. Search engine analytics reveal frequent queries such as "nicotinic acid derivatives in medicine" and "chloro-phenyl pyridine applications", reflecting growing interest in its potential. The compound’s ability to act as a building block for kinase inhibitors or antimicrobial agents aligns with industry shifts toward targeted therapies and sustainable agriculture.

From a synthetic chemistry perspective, CAS No. 147078-78-2 is often utilized in cross-coupling reactions, particularly Suzuki-Miyaura or Buchwald-Hartwig protocols, to introduce functionalized aromatic systems. Its carboxylic acid moiety further enables derivatization into esters or amides, expanding utility in high-throughput screening libraries. Laboratories frequently search for "optimized synthesis of 2-Chloro-4-phenylnicotinic acid" or "scalable purification methods", underscoring practical challenges in handling this intermediate.

Thermodynamic data for 2-Chloro-4-phenylnicotinic acid indicate stability under standard conditions (melting point ~210–215°C), though storage recommendations emphasize protection from moisture to prevent hydrolysis of the chloro group. Spectroscopic profiles (e.g., ¹H NMR: δ 7.4–8.6 ppm for aromatic protons) are well-documented, aiding in quality control. These properties make it a reliable candidate for API development, with patent databases showing incremental filings related to its use in anti-inflammatory and metabolic disorder therapeutics.

Environmental and regulatory considerations for 147078-78-2 are increasingly relevant, as evidenced by search terms like "green chemistry alternatives for nicotinic acid synthesis". While not classified as hazardous under current guidelines, its lifecycle assessment in industrial workflows remains a topic of discussion. Innovations such as catalytic C-H activation to reduce halogenated waste could enhance its sustainability profile.

The commercial landscape for 2-Chloro-4-phenylnicotinic acid reflects niche but growing demand, with suppliers highlighting >98% purity grades for research applications. Market analyses correlate its availability with regional pharmaceutical hubs in North America and Asia-Pacific. Pricing trends occasionally spike due to raw material fluctuations, prompting queries like "cost-effective sourcing of phenylnicotinic acid derivatives" among procurement specialists.

Emerging applications in material science, such as ligand design for OLED emitters, further diversify the compound’s relevance. Academic studies exploring its photophysical properties (e.g., fluorescence quenching mechanisms) have appeared in journals focused on organic electronics, tapping into the broader interest in energy-efficient technologies.

In summary, 2-Chloro-4-phenylnicotinic acid (CAS No. 147078-78-2) exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability across sectors—from small-molecule drugs to advanced materials—positions it as a compound of enduring scientific and commercial value. Ongoing research into its structure-property relationships will likely uncover new utilities, reinforcing its role in next-generation chemical solutions.